LITHIUM POLYPECTATE
Overview
Description
Lithium polypectate, also known as polygalacturonic acid lithium salt, is a compound derived from polygalacturonic acid. It is commonly sourced from oranges and is known for its unique properties and applications in various fields. The compound is represented by the formula (C6H10O7)x•xLi and is typically found in powder form .
Preparation Methods
Synthetic Routes and Reaction Conditions
Lithium polypectate is synthesized by reacting polygalacturonic acid with lithium hydroxide. The reaction typically occurs in an aqueous medium, where polygalacturonic acid is dissolved in water, and lithium hydroxide is added gradually. The mixture is stirred until the reaction is complete, resulting in the formation of this compound.
Industrial Production Methods
Industrial production of this compound involves the extraction of polygalacturonic acid from citrus fruits, primarily oranges. The extracted polygalacturonic acid is then reacted with lithium hydroxide under controlled conditions to ensure high purity and yield. The final product is dried and processed into a fine powder for various applications .
Chemical Reactions Analysis
Types of Reactions
Lithium polypectate undergoes several types of chemical reactions, including:
Oxidation: this compound can be oxidized to form various oxidation products.
Reduction: The compound can be reduced under specific conditions to yield reduced forms of polygalacturonic acid.
Substitution: this compound can participate in substitution reactions where lithium ions are replaced by other cations.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride can be used.
Substitution: Reagents like sodium chloride or potassium chloride can facilitate substitution reactions.
Major Products Formed
Oxidation: Oxidized derivatives of polygalacturonic acid.
Reduction: Reduced forms of polygalacturonic acid.
Substitution: Polygalacturonic acid salts with different cations
Scientific Research Applications
Lithium polypectate has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in various chemical reactions and as a precursor for synthesizing other compounds.
Biology: Employed in studies related to cell wall structure and function in plants.
Medicine: Investigated for its potential therapeutic properties, including its role in drug delivery systems.
Industry: Utilized in the production of biodegradable materials and as a stabilizer in food products .
Mechanism of Action
The mechanism of action of lithium polypectate involves its interaction with various molecular targets and pathways. In biological systems, it can bind to cell wall components, altering their structure and function. In chemical reactions, this compound acts as a source of lithium ions, which can participate in various redox and substitution reactions. The exact molecular targets and pathways depend on the specific application and conditions .
Comparison with Similar Compounds
Similar Compounds
Polygalacturonic acid sodium salt: Similar in structure but contains sodium ions instead of lithium.
Polygalacturonic acid potassium salt: Contains potassium ions instead of lithium.
Polygalacturonic acid calcium salt: Contains calcium ions instead of lithium.
Uniqueness
Lithium polypectate is unique due to its specific interactions with lithium ions, which can impart distinct properties compared to its sodium, potassium, and calcium counterparts.
Properties
CAS No. |
108321-61-5 |
|---|---|
Molecular Formula |
C22H46N6O14S |
Molecular Weight |
0 |
Origin of Product |
United States |
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